1-[(2,4-Dichlorophenoxy)methyl]-1H-pyrazol-4-amine hydrochloride

• IUPAC Name: 1-[(2,4-dichlorophenoxy)methyl]pyrazol-4-amine;hydrochloride
• InChI: InChI=1S/C10H9Cl2N3O.ClH/c11-7-1-2-10(9(12)3-7)16-6-15-5-8(13)4-14-15;/h1-5H,6,13H2;1H
• InChI Key: PVJSUOQVMTYQHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)OCN2C=C(C=N2)N.Cl
• Molecular Formula: C10H10Cl3N3O
• Molecular Weight: 294.6 g/mol

Description

1-(2,4-Dichlorophenoxy)methyl-1H-pyrazol-4-amine hydrochloride (DCPMP-HCl) is a widely used compound in scientific research applications and laboratory experiments. It is a synthetic compound that is known for its unique properties and biochemical and physiological effects. DCPMP-HCl has several advantages and limitations that must be taken into consideration when conducting experiments.

Scientific Research Applications

Chlorophenols in Environmental Science

Chlorophenols, including compounds similar to 1-[(2,4-Dichlorophenoxy)methyl]-1H-pyrazol-4-amine hydrochloride, have been extensively studied for their environmental impact, particularly in relation to Municipal Solid Waste Incineration (MSWI). These compounds are cited as major precursors of dioxins in chemical and thermal processes, including incineration, highlighting the critical need for understanding their behavior and degradation pathways in environmental contexts (Peng et al., 2016).

Chemical Analysis and Biodegradation

The analysis and biodegradation of chlorophenols and related compounds, including pyrazole derivatives, are crucial for assessing their environmental fate and potential health risks. Studies on the analysis of related heterocyclic aromatic amines and their metabolites in biological matrices underline the importance of sensitive and selective analytical methods for understanding the bioactivation and detoxification pathways of these compounds (Teunissen et al., 2010).

Applications in Heterocyclic Compound Synthesis

The chemistry of related pyrazoline compounds, like 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5- ones, demonstrates the utility of these structures as privileged scaffolds in the synthesis of a variety of heterocycles. This showcases the potential of 1-[(2,4-Dichlorophenoxy)methyl]-1H-pyrazol-4-amine hydrochloride and similar compounds in facilitating innovative transformations in synthetic chemistry (Gomaa & Ali, 2020).

Environmental Toxicology and Remediation

Understanding the environmental toxicology of chlorophenols and their derivatives is essential for developing effective remediation strategies. Research on the occurrence, fate, and behavior of chlorophenols in aquatic environments, including their toxicity and biodegradation, informs the development of interventions to mitigate their impact on ecosystems and human health (Haman et al., 2015).